(3-(1H-tetrazol-1-yl)phenyl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: [7-(2-methylphenyl)-1,4-thiazepan-4-yl]-[3-(tetrazol-1-yl)phenyl]methanone
• InChI: InChI=1S/C20H21N5OS/c1-15-5-2-3-8-18(15)19-9-10-24(11-12-27-19)20(26)16-6-4-7-17(13-16)25-14-21-22-23-25/h2-8,13-14,19H,9-12H2,1H3
• InChI Key: BWFDWMSGHGXDOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCN(CCS2)C(=O)C3=CC(=CC=C3)N4C=NN=N4
• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol

Description

Physical And Chemical Properties Analysis

There is no available data on the physical and chemical properties of this compound.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

A key application of compounds related to (3-(1H-tetrazol-1-yl)phenyl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone is in the realm of antibacterial and antimicrobial activities. Studies have demonstrated the synthesis of various methanone compounds and their effectiveness against bacterial and fungal strains. For instance, the synthesis and antibacterial screening of novel thiazolyl pyrazole and benzoxazole compounds have shown promising results in combating bacterial infections (Landage, Thube, & Karale, 2019). Additionally, other research has focused on synthesizing and analyzing the antimicrobial activity of similar compounds, with findings indicating significant potential in this field (Kumar, Meenakshi, Kumar, & Kumar, 2012).

Anticancer Evaluation

Compounds akin to (3-(1H-tetrazol-1-yl)phenyl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone have also been investigated for their potential anticancer properties. Research involving the synthesis of methanone compounds and their subsequent reaction with various nucleophiles has led to the evaluation of their efficacy as anticancer agents. This area of study is crucial in the ongoing search for new and effective cancer treatments (Gouhar & Raafat, 2015).

Photostability and Fluorescent Properties

Another significant application area is the investigation of the photostability and fluorescent properties of related methanone-based compounds. The synthesis of phenyl(1H-benzoimidazol-5-yl)methanone based fluorescent monoazo disperse dyes, for instance, has revealed induced fluorescence properties and enhanced photostability, marking their potential use in various industries, including textiles and imaging technologies (Jadhav, Shinde, & Sekar, 2018).

Synthesis and Crystal Structure Analysis

The synthesis and crystal structure analysis of compounds similar to (3-(1H-tetrazol-1-yl)phenyl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone is also a significant area of research. This includes the characterization of these compounds using various spectroscopic techniques, which is vital for understanding their properties and potential applications (Cao, Dong, Shen, & Dong, 2010).

Enzyme Inhibitory Activity

Studies have also been conducted on the enzyme inhibitory activities of related compounds, providing insights into their potential therapeutic applications. For example, research into thiophene-based heterocyclic compounds has indicated their efficacy in inhibiting enzymes like acetylcholinesterase and butyrylcholinesterase, which are relevant in the treatment of conditions like Alzheimer's disease (Cetin, Türkan, Bursal, & Murahari, 2021).